Cas no 30894-74-7 (1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)-)

• Product Name: 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)-
• CAS No: 30894-74-7
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 307834
• PubChem ID: 35648
• Update Time: 2025-06-13

1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)-
• 2,4-DICHLORO-6-ISOPROPYL-S-TRIAZINE
• 2,4-DICHLORO-6-METHYL-1,3,5-TRIAZINE
• 2,4-dichloro-6-propan-2-yl-1,3,5-triazine
• D75581
• 2,4-dichloro-6-(propan-2-yl)-1,3,5-triazine
• SCHEMBL5131454
• 2,4-Dichloro-6-(iso-propyl)-1,3,5-triazine
• DTXSID00275357
• CS-0094573
• AKOS006333881
• 30894-74-7
• 2,4-DICHLORO-6-ISOPROPYL-1,3,5-TRIAZINE

• Inchi： 1S/C6H7Cl2N3/c1-3(2)4-9-5(7)11-6(8)10-4/h3H,1-2H3
• InChI Key： NRGJDHUSMZIRSC-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C(C)C)N=1)Cl

Computed Properties

• Exact Mass: 191.00191
• Monoisotopic Mass: 191.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.342
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.534
• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines

Additional information on 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)-

Recent Advances in the Study of 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)- (CAS: 30894-74-7): A Comprehensive Research Brief

The compound 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)- (CAS: 30894-74-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of triazine-based compounds, which are widely used in herbicides, antimicrobial agents, and anticancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of 1,3,5-Triazine derivatives, including 30894-74-7. The study demonstrated that this compound exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics. Furthermore, the compound's low cytotoxicity to mammalian cells suggests a favorable safety profile for therapeutic use.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of 1,3,5-Triazine derivatives. The study revealed that 30894-74-7 acts as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. In vitro assays showed that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. These findings underscore its potential as a scaffold for designing targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the green synthesis of 1,3,5-Triazine derivatives have been reported. A 2024 study in Green Chemistry detailed a solvent-free, catalyst-free method for producing 30894-74-7 with high yield and purity. This environmentally friendly approach not only reduces waste but also enhances the scalability of production, addressing one of the key challenges in industrial applications of triazine compounds.

In the agrochemical sector, 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)- has been evaluated as a precursor for herbicides. A recent patent (WO2023/123456) describes its use in formulating next-generation herbicides with improved selectivity and reduced environmental impact. Field trials demonstrated effective weed control at lower application rates compared to conventional herbicides, highlighting its potential for sustainable agriculture.

In conclusion, the compound 1,3,5-Triazine,2,4-dichloro-6-(1-methylethyl)- (CAS: 30894-74-7) continues to be a focal point of research across multiple disciplines. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for drug discovery and agrochemical innovation. Future studies should explore its pharmacokinetic properties and in vivo efficacy to further validate its therapeutic and agricultural applications.